4-(Cyclopropylmethoxy)-3-fluoro-5-methoxybenzaldehyde

• Molecular Formula: C12H13FO3
• Molecular Weight: 224.23 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-3-fluoro-5-methoxybenzaldehyde
• InChI: InChI=1S/C12H13FO3/c1-15-11-5-9(6-14)4-10(13)12(11)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key: OFTVJHDLLONLCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)F)OCC2CC2

Description

4-(Cyclopropylmethoxy)-3-fluoro-5-methoxybenzaldehyde is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-4-hydroxy-5-methoxybenzaldehyde (5.00 g) in DMF (50 mL) were added potassium carbonate (6.09 g) and (bromomethyl)cyclopropane (3.42 mL), and the mixture was stirred with heating at 70° C. for 1 hr. The reaction mixture was allowed to cool to room temperature, diluted with ethyl acetate, and washed with saturated brine. The obtained organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (6.59 g).